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Compound of Interest

Compound Name: Cerulenin

Cat. No.: B1668410 Get Quote

This guide provides crucial safety protocols and logistical plans for the handling and disposal of

Cerulenin, tailored for researchers, scientists, and professionals in drug development. The

following procedural instructions are designed to ensure a safe laboratory environment.

Cerulenin is an antifungal antibiotic that acts as an inhibitor of fatty acid synthase.[1][2] While

a valuable tool in research, it is classified as harmful if swallowed and may cause skin, eye,

and respiratory irritation.[3][4][5][6] Adherence to proper safety measures is paramount to

minimize exposure and mitigate risks.

Hazard Identification and Safety Summary
The primary hazards associated with Cerulenin are summarized below.
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Hazard Classification Description Precautionary Statements

Acute Oral Toxicity
Category 4: Harmful if

swallowed.[3][4]

P264: Wash hands and skin

thoroughly after handling.[4][7]

P270: Do not eat, drink or

smoke when using this

product.[4][7] P301+P312: IF

SWALLOWED: Call a POISON

CENTER or doctor/physician if

you feel unwell.[4][6] P330:

Rinse mouth.[4][7]

Skin Contact
May cause skin irritation or an

allergic skin reaction.[5][6]

P264: Wash skin thoroughly

after handling.[7]

Eye Contact May cause eye irritation.[6]
Wear safety glasses with side-

shields.[5][6]

Inhalation

May cause respiratory tract

irritation if dust or aerosol is

formed.[5][6]

Avoid dust formation. Use in a

well-ventilated area or with

appropriate exhaust

ventilation.[3][5][6]

Personal Protective Equipment (PPE)
The selection of appropriate PPE is critical and should be based on the specific laboratory

procedures being performed.
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Protection Type Required Equipment
Specifications and Use
Cases

Eye and Face Protection

Safety glasses with side-

shields or safety goggles.[5][6]

[8]

Must conform to EN 166 or

NIOSH standards. Required

for all handling procedures.[6]

A face shield may be

necessary for splash hazards.

[8]

Hand Protection Nitrile or PVC gloves.[5][6]

Gloves must be inspected

before use. For full and splash

contact, nitrile rubber with a

minimum thickness of 0.11 mm

is recommended.[6]

Contaminated gloves should

be disposed of properly after

use.[6]

Body Protection
Laboratory coat or a chemical-

resistant suit.[6][9]

A lab coat is standard for

handling small quantities. A

complete suit protecting

against chemicals should be

worn when there is a risk of

significant exposure.[6]

Respiratory Protection
Not required under normal use

with adequate ventilation.[3]

If dust or aerosols are

generated, a NIOSH-approved

P95 (US) or P1 (EU EN 143)

particle respirator is necessary.

[6] For higher-level protection,

a respirator with OV/AG/P99

(US) or ABEK-P2 (EU EN 143)

cartridges should be used.[6]

Operational Plan: Step-by-Step Handling Protocol
The following workflow outlines the safe handling of Cerulenin from preparation to disposal.
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Safe Handling Workflow for Cerulenin

1. Preparation

2. Handling

3. Post-Handling & Disposal

4. Safety Procedures

Designate Handling Area
(Fume Hood)

Gather Materials & SDS

Don Appropriate PPE

Weigh Solid Cerulenin

Prepare Solution

Perform Experiment

Decontaminate Work Area

Segregate Waste

Dispose of Waste

Doff PPE Correctly

Wash Hands Thoroughly

Click to download full resolution via product page

A workflow for the safe handling of Cerulenin.
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Preparation and Engineering Controls
Ventilation: Always handle solid Cerulenin and its solutions inside a certified chemical fume

hood to ensure adequate ventilation.[3][5]

Work Area: Designate a specific area for handling Cerulenin to prevent cross-contamination.

Information: Have the Safety Data Sheet (SDS) readily available for reference.[3]

Handling and Use
Personal Protective Equipment: Before handling, don the appropriate PPE as specified in the

table above. This includes a lab coat, safety glasses with side-shields, and compatible

gloves.[5][6]

Weighing: To prevent the generation of dust, handle solid Cerulenin with care. Avoid

creating dust or aerosols.[3][6]

Preparing Solutions: Cerulenin is soluble in ethanol, acetone, or benzene and slightly

soluble in water.[6][10] When dissolving, add the solvent to the powder slowly to avoid

splashing.

Use: Avoid contact with skin and eyes during experimental procedures.[6] Do not eat, drink,

or smoke in the handling area.[4]

Spill and Accidental Exposure Protocol
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Situation Procedure

Spill Cleanup

1. Evacuate the immediate area if a large

amount of dust is generated. 2. Wear full PPE,

including respiratory protection if necessary.[5]

3. Cover the spill with an inert absorbent

material (e.g., sand or vermiculite).[5] 4.

Carefully sweep up the material and place it into

a suitable, closed container for disposal.[3][5][6]

5. Clean the spill area thoroughly. 6. Prevent

spilled material from entering drains.[5][6]

First Aid: Skin Contact

Immediately wash the affected area with soap

and plenty of water.[7] Seek medical advice if

irritation develops.[5]

First Aid: Eye Contact

Rinse immediately and cautiously with plenty of

water for at least 15 minutes.[5][7] Remove

contact lenses, if present and easy to do.

Continue rinsing and seek medical advice.[5]

First Aid: Inhalation

Move the person to fresh air.[5][7] If breathing is

difficult, give oxygen.[7] Seek immediate

medical attention.[5]

First Aid: Ingestion

Rinse mouth with water.[4][7] Do not induce

vomiting.[5][7] Call a poison control center or

doctor immediately for treatment advice.[4][7]

Disposal Plan
Waste Disposal: All Cerulenin waste, including empty containers and contaminated

materials, must be disposed of in accordance with local, state, and federal regulations.[4][5]

Containers: Collect waste in suitable, closed, and clearly labeled containers.[3][6]

Procedure: This product, if unaltered by use, may be disposed of by treatment at a permitted

facility or as advised by your local hazardous waste regulatory authority.[5]
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By adhering to these guidelines, researchers can safely handle Cerulenin, minimizing the risk

of exposure and ensuring a secure laboratory environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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